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Compound of Interest

Compound Name: Vegfr-2-IN-6

Cat. No.: B8139558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and mechanism of action of Vegfr-2-IN-6, a potent inhibitor of Vascular Endothelial Growth

Factor Receptor 2 (VEGFR-2). This document is intended to serve as a valuable resource for

researchers and professionals involved in oncology, angiogenesis research, and drug

discovery.

Chemical Structure and Physicochemical Properties
Vegfr-2-IN-6, also identified as "example 64" in patent WO 02/059110, is a pyrimidineamine

derivative with the following molecular formula and weight.[1][2][3] While a specific IC50 value

for Vegfr-2-IN-6 is not publicly available in the reviewed literature, it is described as a potent

inhibitor of VEGFR-2.[4]

Table 1: Physicochemical Properties of Vegfr-2-IN-6
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Property Value Source

Molecular Formula C20H21N7O2S [1][2]

Molecular Weight 423.49 g/mol [1][2]

CAS Number 444731-47-9 [1]

SMILES String

CN(c1ccc2c(C)n[nH]c2c1)c1cc

nc(Nc2ccc(C)c(c2)S(N)

(=O)=O)n1

[1]

Solubility Soluble in DMSO [1]

IUPAC Name

2-methyl-5-({4-[methyl(3-

methyl-1H-indazol-6-

yl)amino]-2-

pyrimidinyl}amino)benzenesulf

onamide

[5]

Chemical Structure (2D)
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Preparation

Kinase Reaction

Detection

Data Analysis

Prepare Reaction Mixture:
- VEGFR-2 Enzyme
- Substrate (MBP)

- Buffer
- Vegfr-2-IN-6 (Test Compound)

Initiate Reaction:
Add Mg/ATP (γ-³³P)

Incubate:
(e.g., 40 min at RT)

Stop Reaction:
Add Phosphoric Acid

Spot onto Filter

Wash Filter

Scintillation Counting

Calculate % Inhibition

Determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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